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Compound of Interest

Compound Name: 2,4,6-Tribromophenyl isocyanate
CAS No.: 826-97-1
Cat. No.: B1226165
Get Quote
. J

Executive Summary

This guide provides a comprehensive spectral analysis of 2,4,6-Tribromophenyl isocyanate,
a specialized intermediate used in the synthesis of flame retardants and pharmaceutical
derivatives. Due to the high bromine content (approx. 67% by weight) and the reactive
isocyanate group, this compound exhibits distinct spectral signatures essential for quality
control and structural validation.

Key Identification Metrics:
e |IR: Dominant asymmetric stretching vibration at ~2270 cm~* (-N=C=0).
e MS: Characteristic 1:3:3:1 isotopic cluster for the molecular ion (

) due to the
motif.

¢ NMR: High symmetry results in a simplified
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H spectrum (singlet) despite the high molecular weight.

Chemical Identity & Properties

Property Data
IUPAC Name 1,3,5-Tribromo-2-isocyanatobenzene
CAS Number 25345-76-2
Molecular Formula
Molecular Weight 355.81 g/mol
Appearance White to off-white crystalline solid
Melting Point 9497 °C
Soluble in
Solubility

, Toluene, THF; Reacts with alcohols/water

Infrared Spectroscopy (FT-IR)

The infrared spectrum is the primary tool for assessing the conversion of the amino precursor

(2,4,6-tribromoaniline) to the isocyanate.

Diagnostic Bands

Frequency (cm™?) Vibration Mode Assignment Structural Insight
Strong, sharp peak.
2250 — 2280 (-N=C=0) Isocyanate Absence indicates
hydrolysis to urea.
, Weak, often obscured
3060 — 3090 C-H Aromatic ] ) )
(C-H) by fingerprint region.
1550 — 1600 A . Skeletal ring
- - romatic Rin
(€=C) J vibrations.
) Strong absorption due
600 — 800 Cc-B Carbon-Bromine
(C-Br) to heavy atom mass.
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Interpretation Note

The disappearance of the N-H stretching doublet (3300—-3500 cm~1) found in the aniline
precursor is a critical purity indicator. If a broad peak appears near 3300 cm~1 or a carbonyl
peak at 1650 cm~1, the sample has likely degraded into the symmetrical urea derivative (1,3-
bis(2,4,6-triboromophenyl)urea) due to moisture exposure.

Nuclear Magnetic Resonance (NMR)

Due to the

symmetry of the molecule, the NMR spectra are remarkably simple.

H NMR (Proton)[2][3][4][5][6]

e Solvent:

or DMSO-
(must be anhydrous).

o Profile: The molecule possesses a plane of symmetry passing through the C1-C4 axis.
Consequently, the protons at positions 3 and 5 are chemically equivalent.

Shift (
Multiplicity Integration Assignment Notes

ppm)

Deshielded
relative to
benzene (7.26)
7.75-7.85 Singlet (s) 2H H-3, H-5 due to ortho-Br
and NCO
electron

withdrawal.

Note: The precursor, 2,4,6-tribromoaniline, shows a singlet at ~7.60 ppm. The conversion to
iIsocyanate causes a downfield shift due to the change from the electron-donating
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to the electron-withdrawing

C NMR (Carbon)

o Predicted Shifts: Based on substituent additivity rules (benzene base + increments for -Br
and -NCO).

Shift (

Carbon Type Assighment
ppm)
124.0 - 126.0 Quaternary (Broad) -N=C=0 (Isocyanate Carbon)
136.0 — 138.0 Quaternary C-1 (Attached to N)
118.0-120.0 Quaternary C-2, C-6 (Attached to Br)
133.0-135.0 Methine (CH) C-3,C-5
116.0-118.0 Quaternary C-4 (Attached to Br)

Mass Spectrometry (MS)

Mass spectrometry is the definitive method for confirming the presence of three bromine atoms.
Bromine exists as two isotopes,

and

, ina nearly 1:1 ratio (50.7% : 49.3%).

Isotopic Cluster Analysis ( Region)

For a molecule with three bromine atoms (

), the molecular ion splits into a tetrad with a distinct 1:3:3:1 intensity ratio.
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m/z Value Isotopic Composition Relative Intensity

353 ~33%

355 ~100% (Base Peak of Cluster)
357 ~100%

359 ~33%

Fragmentation Pathway

The fragmentation is dominated by the stability of the brominated aromatic ring and the labile

isocyanate group.
e Molecular lon (

): m/z 353/355/357/359

e Loss of Isocyanate (-NCO, 42 amu): Leads to the tribromophenyl cation (

).

e Loss of Bromine (-Br, 79/81 amu): Sequential loss of bromine atoms from the ring.

Fragmentation Logic Diagram
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[C7H2Br3NOJ+

|
|
I
Molecular lon (M+) :
|
m/z: 353, 355, 357, 359 [k

|

(2:3:3:1 Pattern)

- CO (28) - NCO (42)
i [M - NCOJ+
bl = o Tribromophenyl Cation

Loss of Carbon Monoxide

m/z: 325 cluster RG]

m/z: 311 cluster

- Br (79/81)

[M - NCO - Br]+
Dibromophenyl Cation
[C6H2Br2]+
m/z: 232 cluster
(1:2:1 Pattern)

- Br (79/81)

[M - NCO - 2Br]+
Bromophenyl Cation
[C6H2Br]+
m/z: 153 cluster
(1:1 Pattern)

Click to download full resolution via product page

Caption: Fragmentation pathway of 2,4,6-Tribromophenyl isocyanate showing the sequential
loss of the isocyanate group and bromine atoms.

Experimental Protocol: Sample Preparation

Critical Warning: Isocyanates are potent sensitizers and lachrymators. All handling must occur
in a fume hood. They are also moisture-sensitive.

Protocol for NMR Analysis[2][7][8]
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e Glassware Preparation: Oven-dry an NMR tube and cap at 110°C for 1 hour. Cool in a
desiccator.

e Solvent Selection: Use

(Chloroform-d) stored over molecular sieves (4A) to ensure dryness. Water in the solvent will
react with the isocyanate to form a urea precipitate, clouding the spectrum.

e Sample Dissolution:
o Weigh ~10-15 mg of 2,4,6-tribromophenyl isocyanate.

o Dissolve in 0.6 mL of dry

o Validation: The solution should be clear. Turbidity indicates hydrolysis.

e Acquisition: Run a standard proton scan (16 scans). Look for the singlet at ~7.8 ppm.

Protocol for IR Analysis (ATR Method)

e Background: Collect a background spectrum of the clean diamond/ZnSe crystal.
e Loading: Place a small amount of solid sample on the crystal.
o Measurement: Apply pressure and scan (4000-600 cm™1).

e Cleaning: Immediately wipe the crystal with dry toluene or acetone. Do not use water or
ethanol initially, as they react with residual isocyanate, potentially bonding urea to the crystal
surface.

References
¢ Synthesis & IR Characterization
o Source: US Patent 4477389A (1984).

o Data: Confirms synthesis from 2,4,6-tribromoaniline and phosgene; cites IR isocyanate
peak
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o URL:
o Precursor Spectral Data (2,4,6-Tribromoaniline)
o Source: NIST Chemistry WebBook, SRD 69.[1]
o Data: Provides baseline NMR and MS data for the aniline precursor to valid
o URL:
¢ Physical Properties & Safety

o Source: Sigma-Aldrich (Merck)
o Data: Melting point (94-97°C)

o URL:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Benzenamine, 2,4,6-tribromo- [webbook.nist.gov]

e To cite this document: BenchChem. [Technical Monograph: Spectral Characterization of
2,4,6-Tribromophenyl Isocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1226165/docs#technical-monograph-spectral-
characterization-of-2-4-6-tribromophenyl-isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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